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Compound of Interest

Compound Name: Nitrovin

Cat. No.: B010494

Introduction

Nitrovin, also known as difurazone, is an antibacterial growth promoter that has garnered
recent interest for its potential anticancer properties.[1][2][3] Research has demonstrated that
Nitrovin induces a reactive oxygen species (ROS)-mediated cell death, which can be both
non-apoptotic and apoptotic-like, by targeting thioredoxin reductase 1 (TrxR1).[1][3] Its efficacy
has been observed in various cancer cell lines, with IC50 values reported in the low micromolar
range (1.31-6.60 pM).[1]

These application notes provide a detailed protocol for the preparation of Nitrovin stock
solutions for use in cell culture experiments, ensuring reproducibility and accuracy for
researchers in drug development and life sciences.

Quantitative Data Summary

For ease of reference, the key properties of Nitrovin and its hydrochloride salt are summarized
in the table below.
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Property Nitrovin Nitrovin Hydrochloride
Synonyms Difurazone Difurazon hydrochloride
CAS Number 804-36-4[2][4] 2315-20-0[5][6]

Molecular Formula

C14H12N60s

C14H13CINeOs

Molecular Weight 360.28 g/mol [2][7] 396.74 g/mol [6]
Appearance Solid at room temperature[7] Solid
Solubility Soluble in DMSO[7] Soluble in DMSOI8]

Storage (Powder)

3 years at -20°C, 2 years at
4°C[7]

-10°C to 20°C[8]

Experimental Protocols
Materials and Equipment

Nitrovin powder (or Nitrovin hydrochloride)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Nitrovin Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Nitrovin (MW: 360.28

g/mol ). Adjust the calculations accordingly if using Nitrovin hydrochloride or a different desired

concentration.
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o Calculate the required mass of Nitrovin:
o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
= Mass (mg) = 10 mmol/L x 0.001 L x 360.28 g/mol x 1000 mg/g = 3.60 mg
e Weighing the Nitrovin:
o Carefully weigh out 3.60 mg of Nitrovin powder using an analytical balance.
o Transfer the powder to a sterile microcentrifuge tube.
» Dissolving the Nitrovin:

o Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the Nitrovin
powder.

o Vortex the tube thoroughly until the powder is completely dissolved. If necessary, gentle
warming in a 37°C water bath can aid dissolution.[9]

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 uL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which
can degrade the compound.[7][9]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solutions for Cell Culture

It is crucial to maintain a low final concentration of DMSO in the cell culture medium to avoid
solvent-induced cytotoxicity. Most cell lines can tolerate DMSO concentrations up to 0.5%,
though it is recommended to keep it as low as possible, ideally <0.1%.[10]
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» Determine the final desired concentration of Nitrovin for your experiment (e.g., 5 pM).

e Calculate the volume of stock solution needed:

o Use the formula: C1V1 = C2V2

C1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution to add (unknown)

C:2 = Final concentration in media (e.g., 5 uM)

V2 = Final volume of cell culture media (e.g., 10 mL)
o Vi=(C2xVz2)/Cs
o V1= (5pM x 10 mL) / 10,000 uM = 0.005 mL = 5 pL

e Prepare the working solution:

o Aseptically add 5 pL of the 10 mM Nitrovin stock solution to 10 mL of pre-warmed cell
culture medium.

o Mix thoroughly by gentle pipetting or swirling before adding to your cells.

o The final DMSO concentration in this example would be 0.05% (5 pL in 10 mL), which is
well-tolerated by most cell lines.[10]

e Solvent Control:

o Always include a vehicle control in your experiments by adding the same volume of DMSO
to the cell culture medium as was used for the Nitrovin-treated samples.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of Nitrovin and the experimental
workflow for its use in cell culture.
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Caption: Mechanism of action of Nitrovin in inducing cell death.
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Caption: Workflow for preparing and using Nitrovin stock solutions.

Stability and Storage

Proper storage is critical to maintain the activity of Nitrovin stock solutions.

Storage Condition Solvent Duration

-80°C DMSO Up to 6 months[7]
-20°C DMSO Up to 1 month[7]

4°C Aqueous Solution Unstable, prepare fresh
Room Temperature Aqueous Solution Unstable, prepare fresh
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Note: Avoid repeated freeze-thaw cycles of the stock solution.[7] It is recommended to prepare

fresh dilutions in aqueous media for each experiment.

Safety Precautions

Nitrovin is a chemical compound with biological activity. Handle with care and use
appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety
glasses.

DMSO is a solvent that can facilitate the absorption of substances through the skin. Avoid
direct contact.

Consult the Safety Data Sheet (SDS) for Nitrovin for comprehensive safety information.

All procedures should be performed in a sterile environment, such as a laminar flow hood, to
prevent contamination of cell cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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